Cas no 2138352-43-7 (5-bromo-7-cyclopropyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-7-cyclopropyl-1,2,4triazolo1,5-apyridine
• CAS No: 2138352-43-7
• MF: C₉H₈BrN₃
• MW: 238.083920478821
• CID: 5982379
• PubChem ID: 165473730
• Update Time: 2025-06-11

5-bromo-7-cyclopropyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7-cyclopropyl-1,2,4triazolo1,5-apyridine
• 2138352-43-7
• EN300-1104721
• 5-bromo-7-cyclopropyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C9H8BrN3/c10-8-3-7(6-1-2-6)4-9-11-5-12-13(8)9/h3-6H,1-2H2
• InChI Key： IUVBMKSTFBYMAF-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=NC=NN21)C1CC1

Computed Properties

• Exact Mass: 236.99016g/mol
• Monoisotopic Mass: 236.99016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-7-cyclopropyl-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138352-43-7)

5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine, identified by its CAS number 2138352-43-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazoloapyridine class, a structural motif known for its broad spectrum of biological activities. The presence of both bromo and cyclopropyl substituents in its molecular framework imparts unique electronic and steric properties, making it a versatile scaffold for drug discovery and development.

The 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine core structure is characterized by a fused ring system consisting of a triazole ring and an azabenzene ring. This configuration allows for multiple sites of functionalization, enabling chemists to design derivatives with tailored pharmacological properties. The bromine atom at the 5-position serves as a handle for further chemical modifications via cross-coupling reactions, while the cyclopropyl group introduces steric hindrance that can influence binding affinity and metabolic stability.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. The triazoloapyridine scaffold has emerged as a particularly promising class of molecules due to its ability to interact with various biological targets. For instance, studies have demonstrated that derivatives of this class exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases including cancer and inflammatory disorders.

One of the most compelling aspects of 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine is its structural versatility. Researchers have leveraged this compound as a starting point for synthesizing libraries of derivatives using techniques such as Suzuki-Miyaura coupling, Buchwald-Hartwig amination, and other transition-metal-catalyzed reactions. These methodologies allow for the introduction of diverse functional groups at specific positions within the molecule, enabling fine-tuning of its biological activity.

Recent advances in computational chemistry have further accelerated the discovery process for this compound class. Molecular docking studies have been employed to predict the binding modes of 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine and its derivatives with target proteins. These simulations have provided valuable insights into the interactions between the compound and its biological targets, guiding the design of more potent and selective inhibitors.

The pharmacokinetic properties of 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine have also been extensively studied. Preliminary in vitro assays suggest that this compound exhibits reasonable solubility and stability under physiological conditions. Additionally, its metabolic profile has been investigated using liver microsomal fractions from different species. These studies have revealed that the compound is susceptible to cytochrome P450-mediated biotransformation but does not appear to undergo significant oxidative degradation.

In vivo studies have further validated the potential of 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine as a lead compound for drug development. Animal models have demonstrated that this compound can reach target tissues at therapeutic concentrations following oral administration. Moreover, preliminary toxicity assessments have shown that it exhibits low acute toxicity at doses several times higher than those required for efficacy.

The synthetic route to 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step sequence starting from commercially available precursors such as bromoacetonitrile and cyclopropanecarboxaldehyde. Key steps include cyclization reactions to form the triazole ring followed by condensation with pyridine derivatives to construct the azabenzene moiety.

The role of 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine in medicinal chemistry extends beyond its use as an intermediate in drug synthesis. It has also been employed as a building block for exploring new chemical space through library synthesis techniques such as diversity-oriented synthesis (DOS). These approaches aim to generate structurally diverse compounds with unpredictable biological activities.

The future directions for research on 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine are promising and multifaceted. One area of focus is the exploration of its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that derivatives of this compound may modulate neurotransmitter release by interacting with specific receptors in the brain.

Another exciting avenue is the investigation of 5-bromo-7-cyclopropyl-1,2,4-triazolo[1,5-a]pyridine's role in antiviral therapy. The unique structural features of this compound make it an attractive candidate for developing inhibitors against viral enzymes such as proteases and polymerases. Recent reports indicate that certain derivatives exhibit inhibitory activity against RNA viruses at concentrations comparable to those of existing antiviral drugs.

The environmental impact of synthesizing and using 5-bromo-7-cyclopropyl-1，2，4-triazolo[1，5-a]pyridine has also been considered in recent studies。 Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents。 These initiatives align with broader trends in sustainable chemistry aimed at reducing the ecological footprint of pharmaceutical manufacturing processes。

In conclusion, 5-bromo-7-cyclopropyl - 1， 2， 4 - triazol o [ 1， 5 - a ] py rid ine ( CAS No . 2138352 -43 - 7 ) represents a significant advancement in pharmaceutical chemistry 。 Its unique structural features ， coupled with promising preclinical data ， make it a valuable scaffold for developing novel therapeutics 。 As research continues ， we can expect further insights into its potential applications across multiple therapeutic areas 。 p >